1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: [(2R)-1-(3-methylphenyl)pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C12H18N2/c1-10-4-2-5-11(8-10)14-7-3-6-12(14)9-13/h2,4-5,8,12H,3,6-7,9,13H2,1H3/t12-/m1/s1
• InChI Key: ZIZCXYOJKAFILH-GFCCVEGCSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2CCC[C@@H]2CN
• Canonical SMILES: CC1=CC(=CC=C1)N2CCCC2CN

Description

1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE is a chemical compound that features a pyrrolidine ring substituted with a 3-methylphenyl group and a methanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors, such as N-substituted piperidines.

Introduction of the 3-Methylphenyl Group: This step involves the functionalization of the pyrrolidine ring with a 3-methylphenyl group, which can be achieved through various substitution reactions.

Addition of the Methanamine Group:

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of automated reactors, precise temperature control, and efficient purification techniques .

Chemical Reactions Analysis

Types of Reactions

1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Reagents like halogens and organometallic compounds are often employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols .

Scientific Research Applications

1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research explores its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects . The pathways involved may include signal transduction, metabolic regulation, and other cellular processes .

Comparison with Similar Compounds

1-[(2R)-1-(3-METHYLPHENYL)-2-PYRROLIDINYL]METHANAMINE can be compared with other similar compounds, such as:

[(2R)-1-(4-methylphenyl)pyrrolidin-2-yl]methanamine: This compound has a similar structure but with a 4-methylphenyl group instead of a 3-methylphenyl group.

Pyrrolidine Derivatives: Other pyrrolidine derivatives with different substituents on the ring.

The uniqueness of this compound lies in its specific substitution pattern, which may confer distinct biological activities and chemical properties .